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Introduction

Paclobutrazol (PBZ) is a plant growth regulator belonging to the triazole family of chemical
compounds.[1][2] It is widely utilized in horticulture to manage plant growth and induce
flowering in a variety of crops.[1][3][4] The primary mode of action of paclobutrazol is the
inhibition of gibberellin biosynthesis, a key plant hormone responsible for vegetative growth.[1]
[2][5][6] By suppressing gibberellin production, PBZ curtails excessive vegetative vigor, leading
to a redirection of the plant's resources towards reproductive development, thereby promoting
flower initiation and development.[1][5][7] This document provides detailed application notes,
protocols, and a summary of quantitative data on the use of paclobutrazol for flowering
induction in select horticultural crops.

Mechanism of Action

Paclobutrazol's primary effect is the inhibition of the ent-kaurene oxidase enzyme, which is a
critical step in the gibberellin biosynthesis pathway.[2][6][7] This enzyme, a cytochrome P450
monooxygenase, is responsible for the oxidation of ent-kaurene to ent-kaurenoic acid.[2][7] By
blocking this step, PBZ significantly reduces the levels of active gibberellins in the plant.

The reduction in gibberellins leads to several physiological responses that favor flowering:
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» Reduced Vegetative Growth: A decrease in internode elongation results in more compact
plant growth.[1][5]

 Altered Carbon to Nitrogen (C:N) Ratio: With reduced vegetative growth, there is an
accumulation of carbohydrates, which alters the C:N ratio, a factor known to influence

flowering.[7]

o Hormonal Crosstalk: The inhibition of the gibberellin pathway can influence the synthesis and
catabolism of other phytohormones, such as an increase in abscisic acid and cytokinins,
which can also play a role in flower induction.[7]

o Upregulation of Floral Identity Genes: Studies in apple have shown that paclobutrazol
treatment can lead to the upregulation of genes involved in floral meristem identity, such as
MdSPL3.[8]

Data Presentation: Efficacy of Paclobutrazol in
Flowering Induction

The following tables summarize quantitative data from various studies on the application of
paclobutrazol for inducing flowering in different horticultural crops.

Table 1: Paclobutrazol Application in Mango (Mangifera indica)
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Cultivar

Application
Method

Paclobutraz
ol
Concentrati
on/Dose

Timing of
Application

Key
T Reference
Findings

'Mahachanok'

Foliar Spray

1,000 mg/L
followed by
2,000 mg/L

15 and 30
days after

pruning

Earliest
flowering
(106.5 days),
[9][10]
72.5% of new
shoots

flowering.

‘Namdokmai-

sitong’

Foliar Spray

500, 1,000,
1,500, 2,000
mg/L

15 days after
pruning,
repeated at
30 days

Effective in
promoting
earlier
flowering and

. [11]
a higher
percentage of
flowering

shoots.

Hybrid

Mangoes

Soil Drench

5 mi/plant
(1.25 g active

ingredient)

Post-harvest

85%
flowering in
the first
period and
82.5% in the
second,

[12]
compared to
27.5% in
control.
Flowers
appeared 58

days earlier.

'‘Langra’

Soil Drench

4 gltree

Off-season

More
effective than
foliar spray in
increasing

flowering,
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fruit set, and
yield.

Table 2: Paclobutrazol Application in Other Horticultural Crops
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Paclobutr
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Crop Cultivar on Concentr  Applicati L
. Findings e
Method ation/Dos on
e
Reduced
time to
_ 50%
_ Applied to ]
Pineapple 8 months flowering to
N the center
(Ananas ‘Mauritius' 100 ppm after 67.26 days  [3]
of the leaf _
COmosus) planting from
rosette
124.35
days in
control.
Produced
. the
Citrus
) ] ) 60 ml/tree greatest
(Citrus Mexican Saoll )
o ] (Cultar June flowering [13]
aurantifolia  Lime Drench
) 25% PBZ) response
and yield
increases.
Can cause
flower
Citrus '‘Ponkan' Not Not Not deformatio
(Citrus sp.)  Mandarin specified specified specified nas an
undesirabl
e effect.
) Early bud
Marigold 'Pusa ) o
] Soll 5-6 Not initiation
(Tagetes Narangi o -~ [14]
] Application  mg/plant specified and
erecta) Gainda' ]
flowering.
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Induced an

average of

13 and 30
Camellia flowers per
(Camellia ] Not 100 and Not plant [15]
tamdaoens specified 200 ppm specified respectivel
is) y, while

control

plants did

not flower.

Resulted in
the

Cannabis In vitro During in greatest
_ Clonal _
(Cannabis ) culture 10 uMm vitro number of [71
_ cultivar _
sativa) medium growth flowers

(7.95 per
plantlet).

Experimental Protocols

Protocol 1: Induction of Flowering in Mango (Mangifera
indica) using Foliar Spray

This protocol is based on studies conducted on ‘Mahachanok' and 'Namdokmai-sitong' mango
cultivars.[9][10][11]

1. Plant Material: Mature, healthy mango trees of the desired cultivar.

2. Experimental Design: A Completely Randomized Design (CRD) with a minimum of 4
replications per treatment. Each replicate consists of a single tree.

3. Treatments:

e Control (untreated).

o Paclobutrazol at varying concentrations (e.g., 500, 1,000, 1,500, 2,000 mg/L).

» A sequential application of a lower concentration followed by a higher concentration (e.qg.,
1,000 mg/L followed by 2,000 mg/L).
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4. Preparation of Paclobutrazol Solution:

e Use a commercial formulation of paclobutrazol (e.g., 25% w/v).

o Calculate the required amount of product to achieve the desired concentration in a specific
volume of water. For example, to make 1 liter of a 1,000 mg/L solution from a 25% (250 g/L)
product, you would need 4 ml of the product.

e Mix the calculated amount of paclobutrazol with water and a non-ionic surfactant to ensure
even coverage.

5. Application:

o Apply the first foliar spray at a specific time point, for instance, 15 days after pruning.

e Spray the solution to the point of runoff, ensuring complete coverage of the foliage.

o Apply a second spray at a subsequent time point, for example, 30 days after the first
application, with the same or a different concentration as per the experimental design.

6. Data Collection:

o Time to flowering (days from pruning to first flower emergence).

o Percentage of flowering shoots.

e Length of flower panicles.

o Observations for any phytotoxicity symptoms such as stunted growth or malformed panicles.
[91[10]

Protocol 2: Induction of Flowering in Pineapple (Ananas

comosus)

This protocol is adapted from a study on the 'Mauritius' pineapple cultivar.[3]
1. Plant Material: Pineapple plants of the desired cultivar, typically around 8 months of age.

2. Experimental Design: A Randomized Block Design (RBD) with 3 replications and a suitable
number of plants per treatment (e.g., 10 plants per replication).

3. Treatments:

e Control (untreated).
» Paclobutrazol at various concentrations (e.g., 100 ppm, 200 ppm, 300 ppm).
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4. Preparation of Paclobutrazol Solution:

» Prepare stock solutions of paclobutrazol.
o Dilute the stock solution to the final desired concentrations.

5. Application:

o Apply a fixed volume of the solution (e.g., 50 ml) to the center of the leaf rosette of each
plant.

6. Data Collection:

e Number of days to "red heart" initiation (an early sign of flowering in pineapple).

e Number of days to 50% flowering.

o Flowering percentage (number of plants that flowered / total number of plants).

o Leaf chlorophyll content can also be measured to assess any physiological side effects.

Visualizations

Preparation Phase Application Phase

Select Healthy Establish Experimental Define Treatment Groups Prepare Paclobutrazol Apply PBZ at Utiize Application Method Monitor Plants for
Horticultural Crop Design (e.g.. CRD, RBD) (Control & PBZ Concentrations) Working Solutions Predetermined Time (Foliar Spray, Soil Drench) Flowering Induction

Click to download full resolution via product page

Caption: Experimental workflow for paclobutrazol application in horticultural crops.
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Paclobutrazol Action
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Caption: Signaling pathway of paclobutrazol in inhibiting gibberellin biosynthesis.
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Concluding Remarks

Paclobutrazol is a potent tool for manipulating the transition from vegetative to reproductive
growth in a wide range of horticultural crops. Its effectiveness is highly dependent on the
species, cultivar, concentration, timing, and method of application.[4] While it can significantly
enhance flowering and yield, it is crucial to conduct preliminary trials to determine the optimal
application parameters for a specific crop and growing condition to avoid potential phytotoxicity,
such as stunted growth or malformed flowers and fruits.[9][11] Researchers and professionals
should adhere to safety guidelines during the handling and application of paclobutrazol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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